Cas no 72850-88-5 (Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate)
72850-88-5 structure
Product Name:Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
CAS No:72850-88-5
MF:C9H12ClF3N2O2S
MW:304.716990470886
CID:3167377
PubChem ID:84819665
Update Time:2025-04-21
Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- DIETHYLAZANIUM 2-CHLORO-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
- Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
- 72850-88-5
- Diethylammonium2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
-
- Inchi： 1S/C5HClF3NO2S.C4H11N/c6-4-10-2(5(7,8)9)1(13-4)3(11)12;1-3-5-4-2/h(H,11,12);5H,3-4H2,1-2H3
- InChI Key： GFWHTDPBOAZHAR-UHFFFAOYSA-N
- SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)[O-])S1.[NH2+](CC)CC
Computed Properties
- Exact Mass: 304.0260110Da
- Monoisotopic Mass: 304.0260110Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.9Ų
Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059002977-1g |
Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-88-5 | 95% | 1g |
$984.96 | 2023-09-01 | |
| Chemenu | CM189387-1g |
diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-88-5 | 95% | 1g |
$1061 | 2021-08-05 | |
| Chemenu | CM189387-1g |
diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-88-5 | 95% | 1g |
$1024 | 2023-02-17 | |
| Crysdot LLC | CD11065961-1g |
Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate |
72850-88-5 | 95+% | 1g |
$1126 | 2024-07-18 |
Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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